Cas no 71942-36-4 (4-(1-Pyrenyl)butyramide)

4-(1-Pyrenyl)butyramide structure
4-(1-Pyrenyl)butyramide structure
Product Name:4-(1-Pyrenyl)butyramide
CAS No:71942-36-4
MF:C20H17NO
MW:287.355085134506
CID:548664
Update Time:2025-04-19

4-(1-Pyrenyl)butyramide Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrenebutanamide
    • 4-(1-Pyrenyl)butyramide
    • 4-(1-Pyrenyl)butyram
    • 1-pyrenebutyricamide
    • 4-(1-pyrenyl)butyric amide
    • 4-(1-pyrenyl)butyroamide
    • 4-Pyren-1-yl-buttersaeure-amid
    • 4-pyren-1-yl-butyric acid amide
    • AC1MMOZL
    • AG-G-82650
    • CTK2H5670
    • FT-0674179
    • Inchi: 1S/C20H17NO/c21-18(22)6-2-3-13-7-8-16-10-9-14-4-1-5-15-11-12-17(13)20(16)19(14)15/h1,4-5,7-12H,2-3,6H2,(H2,21,22)
    • InChI Key: ADYCKJDIWFOVAR-UHFFFAOYSA-N
    • SMILES: O=C(CCCC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43)N

Computed Properties

  • Exact Mass: 287.13111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 4.5

Experimental Properties

  • Melting Point: 170-171°C
  • PSA: 43.09

4-(1-Pyrenyl)butyramide Pricemore >>

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